Ethyl 2-amino-5-bromo-4-methylbenzoate
Description
Ethyl 2-amino-5-bromo-4-methylbenzoate is a chemical compound with the formula C10H12BrNO2 and a molecular weight of 258.11 . It is used for research purposes and is available for purchase from various suppliers .
Molecular Structure Analysis
The SMILES string for Ethyl 2-amino-5-bromo-4-methylbenzoate is O=C(OCC)C1=CC(Br)=C©C=C1N . This provides a textual representation of the compound’s structure.Scientific Research Applications
Synthesis of Complex Molecules
- Intermediate in Drug Synthesis : Compounds structurally related to Ethyl 2-amino-5-bromo-4-methylbenzoate have been used as intermediates in the synthesis of amisulpride, an antipsychotic medication, showcasing the compound's potential utility in pharmaceutical manufacturing (Wang Yu, 2008).
- Triazoloquinoline Synthesis : Research demonstrates the use of related bromobenzoate compounds in synthesizing triazoloquinolines, indicating the role of such chemicals in producing compounds with possible applications in medicinal chemistry (N. Pokhodylo, M. Obushak, 2019).
Neuroprotective Properties and Enzyme Inhibition
- Tacrine Derivatives for Neuroprotection : Studies on tacrine derivatives, structurally similar to Ethyl 2-amino-5-bromo-4-methylbenzoate, have revealed their ability to inhibit acetylcholinesterase and exhibit neuroprotective properties. This suggests potential research applications in neurodegenerative disease treatment (Camilo Orozco et al., 2004).
Material Synthesis and Characterization
- Azo-Schiff Base Formation : The synthesis of azo-Schiff bases involving structurally related compounds indicates the utility of Ethyl 2-amino-5-bromo-4-methylbenzoate in creating materials with potential optical or electronic applications (سعید Menati et al., 2020).
Antimicrobial Applications
- Synthesis of Thiazolo[4,5-d]pyrimidines : Research involving the synthesis of thiazolo[4,5-d]pyrimidines from related compounds suggests potential antimicrobial applications, highlighting the importance of such compounds in developing new antimicrobial agents (A. Balkan et al., 2001).
properties
IUPAC Name |
ethyl 2-amino-5-bromo-4-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-3-14-10(13)7-5-8(11)6(2)4-9(7)12/h4-5H,3,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPCBLZKMMDIBIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C(=C1)Br)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-5-bromo-4-methylbenzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{5-[(2-fluorophenyl)amino]-1H-1,2,3-triazol-4-yl}[4-(2-methylphenyl)piperazin-1-yl]methanone](/img/structure/B2588234.png)
![Methyl 1-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(2-fluorophenyl)methyl)piperidine-4-carboxylate](/img/structure/B2588236.png)
![N-(4-chloro-2-methoxy-5-methylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide](/img/structure/B2588241.png)
![1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)urea](/img/structure/B2588243.png)
![N-(4-{[(2-methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide](/img/structure/B2588244.png)
![N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide](/img/structure/B2588251.png)
![N-(pyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide](/img/structure/B2588254.png)
![[2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol](/img/structure/B2588256.png)